Cas no 403485-90-5 (1H-Imidazole,1-(1,1-dimethyl-2-propenyl)-(9CI))

• Product Name: 1H-Imidazole,1-(1,1-dimethyl-2-propenyl)-(9CI)
• CAS No: 403485-90-5
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• CID: 1017138
• Update Time: 2024-06-14

1H-Imidazole,1-(1,1-dimethyl-2-propenyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,1-(1,1-dimethyl-2-propenyl)-(9CI)

• Inchi： 1S/C8H12N2/c1-4-8(2,3)10-6-5-9-7-10/h4-7H,1H2,2-3H3
• InChI Key： LSIMTBVNDPEFCP-UHFFFAOYSA-N
• SMILES： C1N(C(C)(C=C)C)C=CN=1

Computed Properties

• Exact Mass: 136.1
• Monoisotopic Mass: 136.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8A^2

Experimental Properties

• PSA: 17.82000
• LogP: 1.80420